Cas no 764-40-9 (2,4-Pentadienal)

• Product Name: 2,4-Pentadienal
• CAS No: 764-40-9
• Molecular Formula: C₅H₆O
• Molecular Weight: 82.10054
• CID: 569465
• PubChem ID: 5356697

2,4-Pentadienal Properties

Names and Identifiers

• 2,4-Pentadienal
• 1,3-Pentadiene-5-one
• penta-2,4-dienal
• (2Z)-penta-2,4-dienal
• 1,3-Pentadien-5-al
• FEMA No. 3217
• NSC 65074

Computed Properties

• Exact Mass: 82.04188
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 82.042
• Heavy Atom Count: 6
• Complexity: 72
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 0.92750
• PSA: 17.07
• Refractive Index: 1.431
• Boiling Point: 128.7ºC at 760 mmHg
• Flash Point: 44.4ºC
• FEMA: 3217 | 2,4-PENTADIENAL
• Color/Form: Colorless liquid, aroma of fruit
• Density: 0.845 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds